Cas no 956200-57-0 (4-(4-Amino-5-methyl-1H-pyrazol-1-yl)benzoic Acid)

• Product Name: 4-(4-Amino-5-methyl-1H-pyrazol-1-yl)benzoic Acid
• CAS No: 956200-57-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 2085322
• PubChem ID: 4913005
• Update Time: 2025-10-29

4-(4-Amino-5-methyl-1H-pyrazol-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Amino-5-methyl-1H-pyrazol-1-yl)benzoic Acid
• Benzoic acid, 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-
• IOMHGYMGXPXYBZ-UHFFFAOYSA-N
• 956200-57-0
• AKOS005600918
• 4-(4-amino-5-methyl-1H-pyrazol-1-yl)benzoicacid
• 4-(4-amino-5-methylpyrazol-1-yl)benzoic acid
• STK688172

• Inchi： 1S/C11H11N3O2/c1-7-10(12)6-13-14(7)9-4-2-8(3-5-9)11(15)16/h2-6H,12H2,1H3,(H,15,16)
• InChI Key： IOMHGYMGXPXYBZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1C(C)=C(C=N1)N)=O

Computed Properties

• Exact Mass: 217.085126602Da
• Monoisotopic Mass: 217.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-(4-Amino-5-methyl-1H-pyrazol-1-yl)benzoic Acid

4-(4-Amino-5-methyl-1H-pyrazol-1-yl)benzoic Acid (CAS No. 956200-57-0): A Comprehensive Overview

4-(4-Amino-5-methyl-1H-pyrazol-1-yl)benzoic Acid, identified by the CAS registry number 956200-57-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a benzoic acid moiety attached to a substituted pyrazole ring, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The molecular structure of 4-(4-Amino-5-methyl-1H-pyrazol-1-yl)benzoic Acid is notable for its combination of a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms, and a benzoic acid group. The pyrazole ring is further substituted with an amino group (-NH2) at the 4-position and a methyl group (-CH3) at the 5-position, imparting unique electronic and steric properties to the molecule. This structural arrangement makes it a versatile building block for various chemical transformations and functionalizations.

Recent studies have explored the synthesis of 4-(4-Amino-5-methyl-1H-pyrazol-1-yl)benzoic Acid through diverse routes, including microwave-assisted synthesis, which has proven to be highly efficient in terms of reaction time and yield. These methods leverage the inherent reactivity of the pyrazole ring, enabling the formation of stable bonds with the benzoic acid moiety under mild conditions. Such advancements have not only streamlined the production process but also opened avenues for large-scale synthesis, making this compound more accessible for research and industrial applications.

The pharmacological potential of 4-(4-Amino-5-methyl-1H-pyrazol-1-yl)benzoic Acid has been a focal point of recent investigations. Researchers have demonstrated that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. For instance, studies published in reputable journals such as *Journal of Medicinal Chemistry* have highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological applications, 4-(4-Amino-5-methyl-1H-pyrazol-1-yL)benzoic Acid has also been explored for its role in material science. Its ability to form stable metal complexes has led to its use as a ligand in coordination chemistry, where it can facilitate the synthesis of novel metalloorganic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures.

The environmental impact of 4-(4-Amino-)methylpyrazolyL-benzoic Acid has also been studied extensively. Research indicates that this compound exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further studies are required to assess its long-term effects on ecosystems and biodegradation rates under various environmental conditions.

From a synthetic perspective, the versatility of 4-(4-Amino-)methylpyrazolyL-benzoic Acid lies in its ability to undergo various functional group transformations. For example, the amino group on the pyrazole ring can be readily alkylated or acetylated, enabling the creation of derivatives with tailored properties. Similarly, the carboxylic acid group on the benzoic acid moiety can be converted into esters or amides, expanding its utility in chemical synthesis.

Recent computational studies have provided deeper insights into the electronic properties and reactivity of 4-(4-Amino-)methylpyrazolyL-benzoic Acid. Using density functional theory (DFT), researchers have mapped out the molecular orbitals and calculated key parameters such as ionization potential and electron affinity. These findings have been instrumental in predicting the compound's behavior in different chemical environments and guiding experimental designs for optimized synthesis routes.

In conclusion, 4-(4-Amino-)methylpyrazolyL-benzoic Acid (CAS No. 956200-)7) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic methods and computational modeling, positions it as a valuable tool for both academic research and industrial innovation. As ongoing studies continue to uncover new facets of this compound's properties and potential uses, it is poised to play an increasingly significant role in various scientific domains.